N-(4-methylbenzyl)-2-phenoxypropanamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-[(4-methylphenyl)methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C17H19NO2/c1-13-8-10-15(11-9-13)12-18-17(19)14(2)20-16-6-4-3-5-7-16/h3-11,14H,12H2,1-2H3,(H,18,19)
• InChI Key: XVONRDSFTXGCDZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C(C)OC2=CC=CC=C2

Description

N-(4-methylbenzyl)-2-phenoxypropanamide, also known as Flumazenil, is a benzodiazepine antagonist that is used to reverse the effects of benzodiazepine overdose. It was first developed in the 1980s and has since become an important tool in emergency medicine and critical care.

Mechanism of Action

N-(4-methylbenzyl)-2-phenoxypropanamide works by binding to the benzodiazepine receptor in the brain, which is the target of benzodiazepine drugs. By binding to this receptor, N-(4-methylbenzyl)-2-phenoxypropanamide blocks the effects of benzodiazepines and reverses their sedative and anxiolytic effects.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-2-phenoxypropanamide has been shown to have a number of biochemical and physiological effects, including the reversal of benzodiazepine-induced sedation and respiratory depression. It has also been shown to increase heart rate and blood pressure in some patients.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-methylbenzyl)-2-phenoxypropanamide is its specificity for the benzodiazepine receptor, which makes it a useful tool for studying the effects of benzodiazepines on the brain. However, N-(4-methylbenzyl)-2-phenoxypropanamide has limited utility in studying other aspects of brain function, as it does not affect other neurotransmitter systems.

Future Directions

There are several potential future directions for research on N-(4-methylbenzyl)-2-phenoxypropanamide, including the development of new benzodiazepine antagonists with improved specificity and efficacy. Additionally, N-(4-methylbenzyl)-2-phenoxypropanamide may have potential therapeutic uses in the treatment of anxiety and depression, and further research is needed to explore these possibilities. Finally, N-(4-methylbenzyl)-2-phenoxypropanamide may have applications in the study of other neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-2-phenoxypropanamide involves several steps, including the reaction of 4-methylbenzyl chloride with 2-phenoxypropanol to form the intermediate N-(4-methylbenzyl)-2-phenoxypropanol. This intermediate is then converted to N-(4-methylbenzyl)-2-phenoxypropanamide through a series of chemical reactions, including the reaction with phosgene and the subsequent hydrolysis of the resulting intermediate.

Scientific Research Applications

N-(4-methylbenzyl)-2-phenoxypropanamide has been extensively studied in laboratory experiments and clinical trials, and its use has been shown to be effective in reversing the effects of benzodiazepine overdose. It has also been studied for its potential use in the treatment of other conditions, such as anxiety and depression.